![molecular formula C10H11NO B6238266 [(2-isocyanoethoxy)methyl]benzene CAS No. 1309610-93-2](/img/no-structure.png)
[(2-isocyanoethoxy)methyl]benzene
Overview
Description
[(2-isocyanoethoxy)methyl]benzene (also referred to as 2-isocyanoethoxybenzene or 2-ICMB) is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it an attractive option for researchers.
Scientific Research Applications
2-ICMB has been studied for its potential applications in scientific research. It has been found to be useful in the study of enzyme inhibition, as it can be used to inhibit the activity of certain enzymes. In addition, 2-ICMB has been studied for its ability to induce apoptosis in cells, which could be useful in the study of cancer and other diseases.
Mechanism of Action
2-ICMB is believed to interact with certain enzymes in a manner that inhibits their activity. It is believed that 2-ICMB binds to the active site of the enzyme, preventing the enzyme from binding to its substrate and thus inhibiting its activity. In addition, 2-ICMB is believed to induce apoptosis in cells by interacting with certain proteins, leading to cell death.
Biochemical and Physiological Effects
2-ICMB has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as proteases and phosphatases, which could be useful in the study of disease. In addition, 2-ICMB has been found to induce apoptosis in cells, which could be useful in the study of cancer and other diseases.
Advantages and Limitations for Lab Experiments
The use of 2-ICMB in lab experiments has several advantages. It is relatively easy to synthesize, and it can be used to inhibit the activity of certain enzymes and induce apoptosis in cells. However, there are also some limitations associated with the use of 2-ICMB in lab experiments. For example, it is not always possible to accurately predict the effects of 2-ICMB on cells, and it can be difficult to control the concentration of 2-ICMB in experiments.
Future Directions
There are several potential future directions for the study of 2-ICMB. It could be used to study the effects of enzyme inhibition on diseases, such as cancer. In addition, it could be used to study the effects of apoptosis on cells, which could be useful in the development of new treatments for cancer and other diseases. Finally, 2-ICMB could be used to study the effects of certain drugs on cells, which could be useful in the development of new drugs.
Synthesis Methods
2-ICMB can be synthesized in a two-step process. The first step involves the reaction of 2-chloroethoxybenzene with ethyl isocyanoacetate in a solvent such as dichloromethane. This reaction produces 2-isocyanoethoxybenzene. The second step involves the reaction of the 2-isocyanoethoxybenzene with sodium hydroxide in a solvent such as methanol. This reaction produces the final product, 2-ICMB.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(2-isocyanoethoxy)methyl]benzene involves the reaction of benzyl chloride with sodium isocyanate to form [(2-chloroethoxy)methyl]benzene, which is then reacted with sodium cyanate to form the desired product.", "Starting Materials": [ "Benzyl chloride", "Sodium isocyanate", "Sodium cyanate" ], "Reaction": [ "Step 1: Benzyl chloride is reacted with sodium isocyanate in anhydrous conditions to form [(2-chloroethoxy)methyl]benzene.", "Step 2: [(2-chloroethoxy)methyl]benzene is then reacted with sodium cyanate in the presence of a catalyst to form [(2-isocyanoethoxy)methyl]benzene.", "Step 3: The product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
1309610-93-2 |
Product Name |
[(2-isocyanoethoxy)methyl]benzene |
Molecular Formula |
C10H11NO |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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